ABSTRACTIn the present study, we introduce the first study for investigating the effect of polyethylene glycol (PEG) on the electrochemical performance of the PTy electroactive film. In this work, we applied PEG to improve electrochemical performance of PTy electroactive film. The electrochemical properties of the prepared electrodes were investigated by means of various electrochemical methods including electrochemical impedance spectroscopy (EIS), cyclic voltammetry (CV) and consecutive charge/discharge. The developed electrode in this study exhibits a specific capacity of 4200 mF.cm−2 at 5 mA.cm−2 current density while retaining 90% of the initial capacitance after 3000 cycles. Our results provide an improved conductive polymer composite film with high active surface area, ease of synthesis and high cycling stability for supercapacitors (SCs) in aqueous electrolytes.

ABSTRACTIn this study, buckling characteristics of laminated composite plates with different shapes of holes under uniform/nonuniform mechanical and thermal loads are investigated. Mathematical formulations are done using finite element-based first-order shear deformation theory. A MATLAB programme is developed using isoperimetric quadrilateral elements with five degrees-of-freedom per node. Uniaxial and biaxial loading on full and partial edge of the plate are considered in the analysis. Solution for buckling load is done using eigenvalue approach and detailed parametric studies revealed the influence of the aspect ratio, plate span to thickness ratio, the shape of hole, distribution of mechanical and thermal load, boundary conditions, and fibre orientation on buckling loads and temperature. The findings of this study are in good agreement with those presented in the literature, verifying the efficiency of the proposed method.

ABSTRACTChoosing the amount of binder resin in a brake lining composition is important in terms of avoiding structural deterioration of the brake lining composite and resisting mechanical and thermal stresses at different temperatures. This study evaluated the performances of new brake lining composites with 15% and 20% novolac resin additives by performing wear tests in different temperature environments. Friction wear tests were performed according to ASTM G99 using pin-on-disc test devices at temperatures of 23°C, 150°C and 300°C. The hardness and density of the samples increased by 2.4% and 3.7%, respectively, with the increase of the novolac resin ratio in the composition. In general, it was observed that the friction coefficient, thermal conductivity and vibration increased in parallel with the resin ratio. In addition, increasing the test temperature led to an increase in the friction coefficient.

ABSTRACTThis paper investigates the development of waste marble dust-reinforced particulate composites through an integrated approach of investigation. Samples of marble-epoxy composites were prepared with systematic variations in filler content to achieve tunable mechanical, physical, and thermal properties. Increasing ceramic filler's loading level resulted in superior properties of composite samples, as demonstrated by macroscale characterization such as compressive and flexural strength. Microstructural characterizations such as Fourier transform infrared spectroscopy (FT-IR), Field emission scanning electron microscopy (FE-SEM), thermogravimetric analysis (TGA), and X-ray diffraction (XRD) analysis were used to better understand the results. FT-IR results indicate chemical linkages forming between the epoxy resin and marble dust in the composite, while FE-SEM images suggest strong interfacial bonding between filler and matrix. TGA analysis shows enhancement of thermal properties with increasing filler content, while XRD indicates enhancement of crystallinity. Micro-mechanical modeling using the representative volume element (RVE) approach was also carried out using a commercial simulation package, determining Young’s modulus and comparing it with experimental results.

ABSTRACTThe flow-induced fibre orientation formed during polymer extrusions causes the composite to exhibit non-homogeneous thermal-mechanical behaviours during Large Area extrusion-deposition Additive Manufacturing (LAAM) processes. This study numerically evaluates the fibre orientation state of a 20 wt.% short carbon fibre reinforced polyethylenimine fabricated by LAAM. The fibre orientation state of the solidified deposited bead is determined by a fully coupled flow/orientation simulation approach. The material properties of deposited composites are computed by assuming that the deposited bead has heterogeneous regions with varying local fibre orientation states. A finite element simulation is performed to model the LAAM process of a thin-wall structure, where the predicted inhomogeneous material properties are employed. Computed results show notable differences between simulations performed by employing homogenous properties and those obtained using heterogeneous properties. The bead-direction tensile stress contours computed under the heterogeneous assumption are comparable to experimental data in the literature, supporting our numerical approach.

Published in Plastics, Rubber and Composites: Macromolecular Engineering (Vol. 52, No. 1, 2023)

ABSTRACTContact resistances play a major role in Joule heating systems. Identifying contact resistances provides a better understanding of the heating process and increases the accuracy of the process models. In this study, contact resistances of the Joule heating section in a powder-epoxy-based towpregging line were explored. For different process parameters, such as production speed, tension, and temperature, contact resistances occurring between metal roller electrodes and dry carbon fibre tows (i.e. without powder-epoxy) were measured to gain an insight into the heating process. Moreover, the effect of contact resistance heating on the temperature profile of the carbon fibre tows was determined with an infrared thermal camera. A simplified finite element model was developed to calculate the temperature distribution onthe carbon fibre tow, which showed a good agreement with the experimental data. Results suggest that contact resistances in the towpregging line were significant and contact resistance heating changed the heating profile.

ABSTRACTIn this paper, 80/20 polyamide 6 (PA6) and acrylonitrile–butadiene–styrene (ABS) blends and 80/20 PA6/ABS blend with various compatibilisers, such as styrene-acrylic acid (SAA) and styrene-maleic anhydride (SMA-8 and SMA-14) have been investigated. The objectives were to understand the effect of reactive compatibilisation on morphology, crystallinity, thermal stability and mechanical properties. It was found that compatibiliser helps to refine the morphology. It further helps decrease the interparticle ligament thickness and increase interfacial area per unit volume of the dispersed phase (ABS) in the PA6 matrix. Furthermore, crystallisation, thermal stability and storage modulus were improved for blends with various compatibilisers compared to the neat combinations. The correlation of storage modulus with morphology, crystallinity and thermal stability reveals that SMA was a better compatibiliser for improving morphology, mechanical and thermal properties than SAA.

ABSTRACTAcrylonitrile-butadiene-styrene and carbon nanotubes were employed to enhance the notched impact toughness and high-temperature performance of poly(butylene terephthalate) based material. PBT/ABS/CNT nanocomposites were produced via melt-mixing process. At the next stage, the mechanical, thermal and morphological behaviour of nanocomposites were evaluated. Scanning electron microscopy showed a relatively uniform dispersion of ABS phase in the PBT host phase. The results of thermodynamic interfacial energy analysis implied that CNTs are localised in the PBT continuous phase. The existence of ABS droplets in PBT noticeably improved the notched impact toughness. The inclusion of carbon nanotubes into the PBT/ABS blend enhanced tensile, flexural and notched impact resistance. In addition, the incorporation of ABS and CNT in PBT considerably elevated the storage modulus at high temperature. The uniform dispersion of ABS phase and localisation of CNTs in the PBT continuous phase were key factors in the properties improvement.

ABSTRACTThe purpose of the present work is to assess the effectiveness of low-cost and environmental friendly chemical modification of jute fibres based on the usage of sodium hydroxide (AT), sodium carbonate (ST) and sodium hydrogen carbonate (SHT) on the morphological, water absorption, mechanical and tribological characteristics of jute fibre-reinforced epoxy composites (JFREC). Mechanical properties like tensile strength, tensile modulus and impact strength showed appreciable improvement for the AT JFREC (38.08%, 30.56% and 31.66%), ST JFREC (70.03%, 33.06% and 41.30%) and SHT JFREC (24.69%, 8.88% and 22.61%) when compared to untreated JFREC. The experimental results also confirmed that the improved fibre-matrix adhesion, attained by chemical modification, increased the water absorption resistance and the tribological properties of chemically modified JFREC. Improved mechanical and tribological properties attained by the chemically modified JFREC can be found as a potential application in automotive and packaging industries.